2-Bromo-3-(tert-butoxy)phenol

• Molecular Formula: C10H13BrO2
• Molecular Weight: 245.11 g/mol
• IUPAC Name: 2-bromo-3-[(2-methylpropan-2-yl)oxy]phenol
• InChI: InChI=1S/C10H13BrO2/c1-10(2,3)13-8-6-4-5-7(12)9(8)11/h4-6,12H,1-3H3
• InChI Key: MEEVDBXLYQDHAC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC1=CC=CC(=C1Br)O

Description

2-Bromo-3-(tert-butoxy)phenol is a brominated phenolic compound featuring a tert-butoxy group at the 3-position and a bromine atom at the 2-position of the phenol ring. The tert-butoxy group is sterically bulky and electron-donating, which may influence reactivity in substitution or coupling reactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Bromo-3-(tert-butoxy)phenol can be achieved through several methods. One common approach involves the bromination of 3-(tert-butoxy)phenol using bromine or a brominating agent such as N-bromosuccinimide (NBS) in the presence of a catalyst or under specific reaction conditions . Another method involves the use of diethyl dibromomalonate as a brominating agent, which can be heated with substituted cyclohexanones to yield the desired product .

Industrial Production Methods

Industrial production of 2-Bromo-3-(tert-butoxy)phenol typically involves large-scale bromination reactions using efficient and cost-effective brominating agents. The reaction conditions are optimized to ensure high yield and purity of the final product. The use of continuous flow reactors and automated systems can further enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

2-Bromo-3-(tert-butoxy)phenol undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other functional groups using nucleophilic substitution reactions.

Oxidation Reactions: The phenol group can be oxidized to form quinones or other oxidized derivatives.

Reduction Reactions: The bromine atom can be reduced to form the corresponding phenol without the bromine substituent.

Common Reagents and Conditions

Nucleophilic Substitution: Common reagents include sodium hydroxide (NaOH) or potassium tert-butoxide (KOtBu) under basic conditions.

Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be used under acidic or basic conditions.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly used.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution can yield various substituted phenols, while oxidation can produce quinones or other oxidized derivatives.

Scientific Research Applications

2-Bromo-3-(tert-butoxy)phenol has several scientific research applications, including:

Organic Synthesis: It is used as an intermediate in the synthesis of more complex organic molecules.

Medicinal Chemistry: The compound’s unique structure makes it a potential candidate for drug development and pharmaceutical research.

Material Science: It can be used in the development of new materials with specific properties, such as polymers and coatings.

Biological Studies: The compound can be used in studies to understand its effects on biological systems and its potential as a bioactive molecule.

Mechanism of Action

The mechanism of action of 2-Bromo-3-(tert-butoxy)phenol involves its interaction with specific molecular targets and pathways. The bromine atom and tert-butoxy group can influence the compound’s reactivity and binding affinity to various biological molecules. The phenol group can participate in hydrogen bonding and other interactions, affecting the compound’s overall activity .

Comparison with Similar Compounds

Comparison with Structurally Similar Brominated Phenols

While direct data on 2-Bromo-3-(tert-butoxy)phenol are absent, comparisons can be drawn to structurally related brominated phenols from the evidence, particularly 2-Bromo-3-(trifluoromethyl)phenol () and other brominated thiophene derivatives (). Key differences in substituent effects, reactivity, and applications are highlighted below.

Table 1: Comparative Analysis of Brominated Phenolic/Thiophene Derivatives

Compound Name	Substituent (Position)	Key Properties/Applications	Reference
2-Bromo-3-(tert-butoxy)phenol	-Br (2), -O-t-Bu (3)	Hypothetical: Steric hindrance from tert-butoxy may slow electrophilic substitution.	N/A
2-Bromo-3-(trifluoromethyl)phenol	-Br (2), -CF₃ (3)	Electron-withdrawing -CF₃ enhances acidity; used in pharmaceuticals and agrochemicals.
2-Bromo-3-(2-hydroxyethyl)thiophene	-Br (2), -CH₂CH₂OH (3)	Hydrophilic group enables solubility in polar solvents; used in fluorescent materials.

Key Findings:

Electronic Effects: The trifluoromethyl (-CF₃) group in 2-Bromo-3-(trifluoromethyl)phenol is strongly electron-withdrawing, increasing the compound’s acidity (pKa ~5–6) compared to tert-butoxy derivatives (hypothetical pKa ~9–10 for tert-butoxy). This property makes the trifluoromethyl variant more reactive in deprotonation-driven reactions .

Steric Effects: The tert-butoxy group’s bulkiness may hinder reactions at the ortho and para positions, whereas the linear -CF₃ group in 2-Bromo-3-(trifluoromethyl)phenol imposes less steric resistance, enabling efficient coupling reactions (e.g., Suzuki-Miyaura) .

Applications: 2-Bromo-3-(trifluoromethyl)phenol is documented as a precursor for pharmaceuticals and agrochemicals due to its stability and reactivity . Brominated thiophenes (e.g., 2-Bromo-3-(2-hydroxyethyl)thiophene) are used in optoelectronics, leveraging their planar structure for conjugated materials .